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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B401729

Essential Safety and Handling Guide for C.I.
Solvent Red 179

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of C.I. Solvent Red 179 (CAS Numbers: 89106-94-5 and 6829-22-7), a yellowish-red solvent
dye. Adherence to these guidelines is essential for ensuring personal safety and proper
environmental stewardship in the laboratory.

Personal Protective Equipment (PPE)

When handling C.I. Solvent Red 179, a comprehensive approach to personal protection is
necessary to minimize exposure risks. The following table summarizes the required PPE.
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PPE Category Item Specification Rationale
Tightly fitting with .
] ) Protects against
side-shields
Eye and Face ) splashes and dust
) Safety Goggles conforming to EN 166 ) )
Protection particles entering the
(EU) or NIOSH (US)
eyes.
standards.[1]
Provides an additional
) layer of protection for
To be worn in )
) ] ) ) the entire face,
Face Shield conjunction with

goggles.

especially when
handling larger

quantities.

Hand Protection

Chemical-

impermeable Gloves

Nitrile, neoprene, or
butyl rubber gloves
are recommended.[2]
Gloves must be

inspected before use.

Prevents skin contact
and absorption of the

chemical.

Body Protection

Protective Clothing

Fire/flame resistant
and impervious
clothing.[1] A lab coat
or apron should be

worn.

Protects against spills
and contamination of

personal clothing.

Respiratory Protection

Full-face Respirator

Use if exposure limits
are exceeded or if
dust formation is
significant.[1][3]

Protects the
respiratory system
from inhalation of

airborne dye particles.

Occupational Exposure Limits

It is important to note that, at present, there are no established occupational exposure limits
(OELSs), such as Permissible Exposure Limits (PELSs) or Threshold Limit Values (TLVs), for C.I.
Solvent Red 179.[1] In the absence of defined OELs, it is crucial to handle this chemical with a

high degree of caution and to minimize all potential routes of exposure.
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Experimental Protocol: Preparation of a C.l. Solvent
Red 179 Solution

This protocol outlines the steps for safely preparing a solution of C.l. Solvent Red 179 in a
laboratory setting.

Materials:

C.l. Solvent Red 179 powder
o Appropriate solvent (as required by the specific experimental procedure)
e Volumetric flask
e Spatula
» Weighing paper or boat
o Beaker
o Magnetic stirrer and stir bar (optional)
o All required PPE (as specified in the table above)
Procedure:
» Preparation:
o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
o Don all required personal protective equipment.
o Verify that a chemical spill kit and emergency eyewash station are readily accessible.
» Weighing the Dye:

o Tare a clean, dry weighing paper or boat on an analytical balance.
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o Carefully weigh the desired amount of C.l. Solvent Red 179 powder using a clean
spatula. Avoid creating dust. If any powder is spilled, clean it up immediately following the
spill response procedures outlined below.

e Dissolving the Dye:

[¢]

Transfer the weighed dye to a beaker.

o Add a small amount of the desired solvent to the beaker to wet the powder and create a
slurry. This helps to prevent clumping.

o Slowly add the remaining solvent to the beaker while gently stirring. A magnetic stirrer can
be used for this purpose.

o Once the dye is fully dissolved, carefully transfer the solution to a volumetric flask.

o Rinse the beaker with a small amount of solvent and add the rinsing to the volumetric flask
to ensure a complete transfer.

o Bring the solution to the final desired volume with the solvent.
e Storage:
o Cap the volumetric flask securely.

o Label the flask clearly with the chemical name, concentration, solvent used, and date of
preparation.

o Store the solution in a cool, dry, and well-ventilated area, away from incompatible
materials.[1][4]

Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of C.I.
Solvent Red 179.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b401729?utm_src=pdf-body
https://www.echemi.com/sds/solvent-red-179-pd180521125732.html
https://www.echemi.com/sds/solvent-red-179-pd180727151024.html
https://www.benchchem.com/product/b401729?utm_src=pdf-body
https://www.benchchem.com/product/b401729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal Workflow for C.I. Solvent Red 179

Handling Procedure

Don Appropriate PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Protective Clothing

Y

Weigh C.I. Solvent Red 179
in a Fume Hood

Y

Dissolve in Solvent
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Spill Response
A4
Store in a Labeled, | |_ | N
Sealed Container
Evacuate Area Contain Spill with
(if necessary) Absorbent Material
Y
After Use Clean Spill Area
A4
Dispose of Contaminated
Material as Hazardous Waste

Consolidate Waste

Disposal Plan

Collect Waste in a
Labeled, Sealed Container

A4

Arrange for Disposal via
Licensed Chemical Destruction
Plant or Controlled Incineration

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of C.l. Solvent Red 179.
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Operational and Disposal Plans

Operational Plan:

o Ventilation: Always handle C.lI. Solvent Red 179 in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[3]

o Avoid Dust and Aerosols: Take precautions to avoid the formation of dust and aerosols
during handling and weighing.[3]

« Ignition Sources: Use non-sparking tools and avoid sources of ignition as the dye may be
combustible at high temperatures.[3][5]

o Personal Hygiene: Avoid contact with skin and eyes.[3] Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.

Disposal Plan:

» Waste Characterization: C.l. Solvent Red 179 and any materials contaminated with it should
be treated as hazardous waste.

o Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[3]

» Disposal Method: The primary recommended method of disposal is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

e Environmental Protection: Do not allow the chemical to enter drains, sewer systems, or
water sources.[3] Discharge into the environment must be avoided.[3]

o Packaging Disposal: Contaminated packaging should be triple-rinsed (or equivalent). The
rinsed packaging can then be offered for recycling, reconditioning, or disposed of in a
sanitary landfill. Combustible packaging materials may be incinerated under controlled
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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